Cas no 878757-08-5 ((R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine)

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine structure

878757-08-5 structure

Product name:(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine

CAS No:878757-08-5

MF:C₁₉H₂₁NOS

MW:311.441143751144

CID:3037781

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Chemical and Physical Properties

Names and Identifiers

- (R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine
- (R)-N,N-dimethyl-3-(naphthyloxy)-3-(2-thienyl)propylamine;(R)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine;(-)-(R)-N,N-dimethyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine oxalate;(-)-(R)-N,N-dimethyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine;(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propanamine;
- (γR)-N,N-Dimethyl-γ-(1-naphthalenyloxy)-2-thiophenepropanamine (ACI)
- 2-Thiophenepropanamine N,N-dimethyl-γ-(1-naphthalenyloxy)-, (γR)-
- Inchi： 1S/C19H21NOS/c1-20(2)13-12-18(19-11-6-14-22-19)21-17-10-5-8-15-7-3-4-9-16(15)17/h3-11,14,18H,12-13H2,1-2H3/t18-/m1/s1
- InChI Key： JFTURWWGPMTABQ-GOSISDBHSA-N
- SMILES： O(C1C=CC=C2C=CC=CC=12)[C@@H](C1SC=CC=1)CCN(C)C

Computed Properties

Exact Mass: 311.13400

Experimental Properties

PSA: 40.71000
LogP: 4.97310

(R)-(-)-N,N-dimethyl-3-(1-naphthalenyloxy)-3-(2-thienyl)propylamine Production Method

Synthetic Routes 1

116539-60-7

878757-08-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Catalysts: Iron Solvents: Dimethyl sulfoxide , Water ; 24 h, 130 °C

Reference

Convenient iron-catalyzed reductive aminations without hydrogen for selective synthesis of N-methylamines

Natte, Kishore; et al, Nature Communications, 2017, 8(1), 1-9

Synthetic Routes 2

132335-44-5

321-38-0

878757-08-5

132335-46-7

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Sulfolane ; rt → 80 °C; 1 h, 80 °C
1.2 80 °C → 100 °C; 16 h, 100 °C; 100 °C → 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Toluene , Water ; 10 min, 5 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 2 - 2.3
1.5 Reagents: Sodium hydroxide ; pH 11

Reference

An improved process for the preparation of (S)-(+)-N-methyl-3-(1-naphthalenyloxy)-3-(2-thenyl)propanamine and its intermediate

Anonymous, IP.com Journal, 2008, 8,